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Introduction

Sarracine N-oxide is a pyrrolizidine alkaloid, a class of naturally occurring compounds known
for their significant biological activities. These activities range from hepatotoxicity to potential
therapeutic applications. This technical guide provides a comprehensive overview of the
current knowledge regarding the natural sources of Sarracine N-oxide, general methodologies
for its isolation and purification, and its physicochemical properties. The guide also explores the
known biological activities of related compounds to infer the potential pharmacological profile of
Sarracine N-oxide, a subject that remains largely unexplored.

Natural Sources of Sarracine N-oxide

Sarracine N-oxide, as a pyrrolizidine alkaloid, is primarily found in plants of the genus
Senecio, which belongs to the Asteraceae family. This large genus, comprising over 1,000
species, is a well-documented source of a diverse array of pyrrolizidine alkaloids. While the
presence of sarracine, the parent tertiary amine of Sarracine N-oxide, has been reported in
several Senecio species, the specific distribution and concentration of Sarracine N-oxide are
not extensively documented in publicly available literature. It is important to note that
pyrrolizidine alkaloids often exist in plants as both the free base and the corresponding N-oxide
form.[1]
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Physicochemical Properties

The fundamental physicochemical properties of Sarracine N-oxide have been computed and
are available in public databases such as PubChem.[2] A summary of these properties is
presented in Table 1.

Table 1: Physicochemical Properties of Sarracine N-oxide[2]

Property Value

Molecular Formula C1sH27NOs
Molecular Weight 353.4 g/mol

Exact Mass 353.18383758 Da

[7-[(E)-2-methylbut-2-enoyl]oxy-4-oxido-
IUPAC Name 2,3,5,6,7,8-hexahydro-1H-pyrrolizin-4-ium-1-
yllmethyl (E)-2-(hydroxymethyl)but-2-enoate

CAS Number 19038-27-8

Note: The data presented in this table are computed and not experimentally determined.

Isolation and Purification: A General Protocol

A specific, detailed protocol for the isolation and purification of Sarracine N-oxide from a
natural source is not available in the current scientific literature. However, based on established
methods for the extraction of pyrrolizidine alkaloids and their N-oxides from Senecio species, a
general experimental workflow can be proposed. This workflow is depicted in the following
diagram and detailed in the subsequent protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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